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Executive Summary

4-Ethynyl-cyclohexanecarboxylic acid (CAS: 88075-27-8 for the trans isomer) is a specialized
aliphatic building block used primarily in medicinal chemistry to introduce rigid, non-aromatic
linkers with an alkyne handle.[1] Unlike common commodity chemicals, this compound
operates in a "high-value, low-volume" supply tier. It is frequently sought for Click Chemistry
(CuAAC) applications and Fragment-Based Drug Discovery (FBDD) where controlling the
spatial vector of substituents is critical.

Current Supply Status:

 Availability: Moderate. Rarely available as a bulk "off-the-shelf* commaodity (kg scale) without
lead time. Readily available in research quantities (mg to g) from specialized building-block
vendors.

e Primary Isomer: The trans-isomer is the thermodynamic product and the industry standard.

o Key Risk: Confusion with 4-ethenyl (vinyl) or 4-ethyl analogs in catalog searches.

Chemical Profile & Stereochemistry

The stereochemistry of the cyclohexane ring is the defining feature of this molecule's utility.
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Property Specification

Chemical Name trans-4-Ethynyl-cyclohexanecarboxylic acid
CAS Number 88075-27-8

Molecular Formula CoH1202

Molecular Weight 152.19 g/mol

Appearance White to off-white crystalline solid

Solubilit Soluble in DMSO, MeOH, DCM; sparingly
olubili
Y soluble in water.

Key Functional Groups Carboxylic Acid (C-1), Terminal Alkyne (C-4)

The Stereochemical Imperative

In the trans-isomer, both the carboxylic acid and the ethynyl group occupy the equatorial
positions, maximizing thermodynamic stability (1,4-diequatorial conformation). The cis-isomer
(axial-equatorial) is higher in energy and often constitutes a minor impurity (<5%) in lower-
grade batches.

Why it matters: In drug design, the trans-cyclohexane scaffold provides a defined distance (~5-
6 A) and linear vector between the acid and the alkyne, acting as a rigid spacer. The cis-isomer
introduces a "kink," altering the structure-activity relationship (SAR).

Supply Chain Landscape

The supply chain is bifurcated between Catalog Aggregators (who list it but may not stock it)
and Specialized Manufacturers (who synthesize it).

Tier 1: Specialized Manufacturers (Source of Origin)

These entities perform the synthesis, typically via the Corey-Fuchs homologation of 4-formyl-
cyclohexanecarboxylic acid.

e Region: Primarily China (Shanghai/Jiangsu) and Eastern Europe (Ukraine/Latvia).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Key Players:

o Shanghai Haohong Scientific (Leyan): Major stockist for cyclohexane building blocks.

o Enamine: Strong capability in rigidified aliphatic scaffolds; likely synthesizes on demand if

not in stock.

o Wuxi AppTec / PharmBlock: High reliability for multi-gram to kilogram custom synthesis.

Tier 2: Global Distributors (Procurement Channels)

o Combi-Blocks: Frequently stocks the trans-isomer with transparent inventory levels.

o Sigma-Aldrich / MilliporeSigma: Often re-sells via "Rare Chemical Library" or third-party

sourcing (higher markup, higher QA assurance).

o ChemStep: European sourcing hub connecting to Eastern European synthesis labs.

Procurement Strategy Table

Recommended Source
Type

Phase

Strategy

Catalog Aggregator (e.g.,

Discovery (mg - 59) Combi-Blocks)

Prioritize speed. Accept >95%

purity.

Specialized Manufacturer (e.g.,

Lead Opt (10g - 100g) .
Leyan, Enamine)

Request specific isomer ratio

(>98:2 trans:cis).

Process Dev (>1kg) CM/CRO (Custom Synthesis)

Audit the synthesis route
(avoid heavy metal
contamination from Cu/Pd if

used in upstream steps).

Technical Deep Dive: Synthesis & Impurities

Understanding the synthesis is the only way to predict the "invisible" impurities that standard

CoA (Certificate of Analysis) documents might miss.
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The Dominant Route: Corey-Fuchs Homologation

The industry standard route starts from 4-formyl-cyclohexanecarboxylate.
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Figure 1: Standard industrial synthesis route via Corey-Fuchs homologation.

Critical Impurity Profile

o Triphenylphosphine Oxide (TPPO): A stubborn byproduct of Step 1. It is difficult to remove
completely from the non-polar dibromoalkene intermediate.

o Detection: 31P NMR (Signal at ~29 ppm).

o Bromoalkyne Residues: Incomplete elimination in Step 2 can lead to 1-bromoalkyne
impurities.

o Risk: These are electrophilic and can react with nucleophiles in your subsequent steps.

» Cis-Isomer: If the starting aldehyde was a mixture, or if base-catalyzed epimerization
occurred during saponification.

Quality Control & Validation Protocol

As a researcher, you must validate the "White Powder" received. Do not rely solely on the
vendor's LC-MS.

Self-Validating Protocol

Objective: Confirm identity, stereochemistry, and absence of phosphorus contaminants.

1. *H NMR Characterization (DMSO-de or CDCIs)
e The Alkyne Proton: Look for a doublet (or broad singlet) around & 2.0 — 2.5 ppm.
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o Diagnostic: In the trans-isomer, the coupling constant (

) between the alkyne proton and the C4-methine is small (~2 Hz) or unresolved.

e The Methine Protons (H1 and H4):
o H1 (Acid side): Multiplet at 6 2.2 — 2.3 ppm (tt, large axial-axial couplings indicate trans).
o H4 (Alkyne side): Multiplet at & 2.0 — 2.2 ppm.

e Isomer Check: If you see a secondary set of minor peaks slightly downfield for the methines,
you have cis-contamination.

2. 3P NMR (Phosphorus)

¢ Run a quick 3P scan.
e Pass: Flat baseline.

o Fail: Sharp peak at ~29 ppm (TPPO). Even 1% TPPO can poison sensitive metal catalysts
(e.g., Palladium) in subsequent Sonogashira couplings.

3. Functional Test (The "Click" Test)

If the material is critical for a library synthesis:
e React a small aliquot (5 mg) with benzyl azide, CuSOa4, and Sodium Ascorbate.

o Result: Should convert quantitatively to the triazole within 1 hour. If sluggish, suspect hidden
impurities (sulfur or heavy metals) poisoning the copper.
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Figure 2: Incoming Quality Control (IQC) Decision Tree.

Handling & Stability

» Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). While the carboxylic acid
is stable, the terminal alkyne can undergo slow oxidative homocoupling (Glaser coupling) if
exposed to air and moisture over months, turning the solid yellow.

o Safety: Terminal alkynes are generally stable, but avoid contact with silver or copper salts in
the absence of ligands, as they can form explosive metal acetylides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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